Cas no 91969-06-1 (9H-Purine, 9-b-D-arabinofuranosyl-6-methoxy-)

• Product Name: 9H-Purine, 9-b-D-arabinofuranosyl-6-methoxy-
• CAS No: 91969-06-1
• MF: C₁₁H₁₄N₄O₅
• MW: 282.252662181854
• CID: 807204
• PubChem ID: 124757
• Update Time: 2025-04-19

9H-Purine, 9-b-D-arabinofuranosyl-6-methoxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Purine, 9-b-D-arabinofuranosyl-6-methoxy-
• (2R,3S,4S,5R)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)oxolane-3,4-diol
• 6-methoxypurine arabinoside
• SCHEMBL6903709
• 91969-06-1
• 9H-Purine, 9-beta-D-arabinofuranosyl-6-methoxy-
• HY-W416300
• DTXSID20913648
• 6-methoxy-9-pentofuranosyl-9H-purine
• CS-0536183
• (2R,3S,4S,5R)-2-(Hydroxymethyl)-5-(6-methoxy-9H-purin-9-yl)tetrahydrofuran-3,4-diol
• 9-(beta-Arabinosyl)-6-methoxy-9-purine
• 6-methoxy-9-beta-d-arabinofuranosylpurine
• (2R,3S,4S,5R)-2-(hydroxymethyl)-5-(6-methoxypurin-9-yl)tetrahydrofuran-3,4-diol
• 2-Hydroxymethyl-5-(6-methoxy-purin-9-yl)-tetrahydro-furan-3,4-diol
• ara-M
• NSC 409169
• CHEMBL157635

• Inchi： 1S/C11H14N4O5/c1-19-10-6-9(12-3-13-10)15(4-14-6)11-8(18)7(17)5(2-16)20-11/h3-5,7-8,11,16-18H,2H2,1H3/t5-,7-,8+,11-/m1/s1
• InChI Key： UQQHOWKTDKKTHO-ICQCTTRCSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H]([C@@H]1N1C=NC2C(=NC=NC1=2)OC)O)O

Computed Properties

• Exact Mass: 282.09641956g/mol
• Monoisotopic Mass: 282.09641956g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.3304 (rough estimate)
• Boiling Point: 424.87°C (rough estimate)
• Refractive Index: 1.6081 (estimate)